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Compound of Interest

Compound Name: 3-Ethylaniline

Cat. No.: B1664132 Get Quote

An In-depth Technical Guide to 3-Ethylaniline for Researchers and Drug Development

Professionals

Introduction
3-Ethylaniline, with the CAS Number 587-02-0, is an aromatic amine that serves as a

significant building block in organic synthesis.[1][2] Its molecular structure, featuring an ethyl

group and an amino group attached to a benzene ring at the meta position, provides a versatile

scaffold for the development of a wide range of chemical entities.[1][3] This guide offers a

comprehensive overview of 3-Ethylaniline, focusing on its chemical properties, synthesis, and

applications, particularly within the pharmaceutical and drug development sectors. For

professionals in these fields, 3-Ethylaniline is a key intermediate in the synthesis of novel

therapeutic agents, including potential antimicrobial and anticancer drugs.[3][4]

The compound is a colorless to pale yellow or brownish liquid, slightly soluble in water but

soluble in many organic solvents.[1][5] Its reactivity is characteristic of an aromatic amine,

making it a valuable precursor for creating diverse molecular architectures.[3]

Molecular Structure and Identification
IUPAC Name: 3-ethylaniline[2]

CAS Number: 587-02-0[6]
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Molecular Formula: C₈H₁₁N[6]

Molecular Weight: 121.18 g/mol [6]

SMILES: CCC1=CC(=CC=C1)N[2][5]

InChI Key: AMKPQMFZCBTTAT-UHFFFAOYSA-N[5]

Physicochemical and Safety Data
The following table summarizes the key quantitative data for 3-Ethylaniline, compiled for easy

reference and comparison.

Property Value

Physical Properties

Melting Point -8 °C[7]

Boiling Point 212 °C[7]

Density 0.975 g/mL at 25 °C[7]

Refractive Index (n20/D) 1.555[7]

pKa 4.70[5][7]

Appearance Colorless to light orange/yellow clear liquid[5]

Safety and Handling

Flash Point 85 °C (185 °F) - closed cup[7]

Storage Temperature
Room temperature, in a dark place under inert

atmosphere[5][7]

Hazard Classifications
Acute Toxicity (Oral, Dermal, Inhalation), Skin

Irritant, Eye Irritant, Combustible Liquid[8][9]

Synthesis of 3-Ethylaniline
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The synthesis of 3-Ethylaniline from benzene is a multi-step process that requires careful

control of regiochemistry. A common and effective route involves the following sequence of

reactions: Friedel-Crafts acylation, nitration, and subsequent reduction of both the nitro and

keto groups.[10][11] This pathway is necessary because the amino group is a strong activator

and ortho-, para-director, which would not yield the desired meta-substituted product if

introduced early. Furthermore, the amino group reacts with Lewis acids, preventing direct

Friedel-Crafts reactions on aniline.[11]

Benzene Acetophenone

1. CH₃COCl / AlCl₃
(Friedel-Crafts Acylation) 3-Nitroacetophenone

2. conc. HNO₃ / conc. H₂SO₄

(Nitration) 3-Ethylaniline

3. Catalytic Hydrogenation (e.g., H₂ / Pd/C)
(Reduction)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Ethylaniline CAS number and molecular structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664132#3-ethylaniline-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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